![molecular formula C27H27N5O3 B6564196 2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide CAS No. 946368-68-9](/img/structure/B6564196.png)
2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide
Description
2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide is a useful research compound. Its molecular formula is C27H27N5O3 and its molecular weight is 469.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide is 469.21138974 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide”:
Cancer Research
This compound has shown potential as a kinase inhibitor, which is crucial in cancer treatment. Kinase inhibitors can block specific enzymes (kinases) involved in the growth and spread of cancer cells. By targeting these enzymes, the compound can help in developing therapies that specifically attack cancer cells without harming normal cells .
Anti-inflammatory Applications
The compound’s structure suggests it may have anti-inflammatory properties. Research in this area focuses on its ability to inhibit pathways that lead to inflammation, which could be beneficial in treating conditions like arthritis, asthma, and other inflammatory diseases .
Neuroprotective Agents
Studies indicate that this compound could be used in neuroprotection. It may help in preventing or slowing the progression of neurodegenerative diseases such as Alzheimer’s and Parkinson’s by protecting neurons from damage .
Antimicrobial Research
The compound has potential antimicrobial properties, making it a candidate for developing new antibiotics. This is particularly important in the fight against antibiotic-resistant bacteria, where new and effective treatments are urgently needed .
Cardiovascular Disease
Research suggests that this compound could play a role in treating cardiovascular diseases. It may help in managing conditions like hypertension and atherosclerosis by affecting pathways involved in blood pressure regulation and cholesterol metabolism .
properties
IUPAC Name |
N-[4-[[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]amino]phenyl]-2-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27N5O3/c1-18-16-25(29-20-10-14-24(35-3)15-11-20)32-27(28-18)31-22-8-6-21(7-9-22)30-26(33)17-19-4-12-23(34-2)13-5-19/h4-16H,17H2,1-3H3,(H,30,33)(H2,28,29,31,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KISMHYUXQVHQPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC)NC4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenyl)-N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(4-methoxybenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine](/img/structure/B6564113.png)
![N,N,6-trimethyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B6564118.png)
![4-{6-methyl-2-[4-(4-phenoxybenzenesulfonyl)piperazin-1-yl]pyrimidin-4-yl}morpholine](/img/structure/B6564123.png)
![2-(4-{[1,1'-biphenyl]-4-sulfonyl}piperazin-1-yl)-N,N,6-trimethylpyrimidin-4-amine](/img/structure/B6564133.png)
![2-(4-{[1,1'-biphenyl]-4-sulfonyl}piperazin-1-yl)-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine](/img/structure/B6564135.png)
![2-[4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl]-6-methyl-N-phenylpyrimidin-4-amine](/img/structure/B6564141.png)
![N,N,6-trimethyl-2-[4-(naphthalene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine](/img/structure/B6564146.png)
![2-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine](/img/structure/B6564154.png)
![4-{2-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-6-methylpyrimidin-4-yl}morpholine](/img/structure/B6564158.png)
![2-[4-(benzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine](/img/structure/B6564168.png)
![2-cyclopentyl-N-(4-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}phenyl)acetamide](/img/structure/B6564184.png)
![3-cyclohexyl-N-(4-{[4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide](/img/structure/B6564186.png)
![3-cyclohexyl-N-(4-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]amino}phenyl)propanamide](/img/structure/B6564187.png)
![N-(4-{[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]amino}phenyl)-4-phenylbutanamide](/img/structure/B6564194.png)